![molecular formula C9H15N2OP B14651993 3-[(2-Cyanoethyl)(ethyl)phosphoryl]-2-methylpropanenitrile CAS No. 51805-07-3](/img/structure/B14651993.png)
3-[(2-Cyanoethyl)(ethyl)phosphoryl]-2-methylpropanenitrile
Description
3-[(2-Cyanoethyl)(ethyl)phosphoryl]-2-methylpropanenitrile is an organophosphorus compound characterized by the presence of a cyanoethyl group, an ethyl group, and a phosphoryl group attached to a 2-methylpropanenitrile backbone
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-[(2-Cyanoethyl)(ethyl)phosphoryl]-2-methylpropanenitrile typically involves the reaction of a suitable phosphine with a cyanoethylating agent. One common method is the reaction of diethyl phosphite with acrylonitrile under basic conditions to form the intermediate diethyl (2-cyanoethyl)phosphonate. This intermediate can then be further reacted with 2-methylpropanenitrile to yield the desired compound .
Industrial Production Methods: Industrial production of 3-[(2-Cyanoethyl)(ethyl)phosphoryl
Properties
CAS No. |
51805-07-3 |
|---|---|
Molecular Formula |
C9H15N2OP |
Molecular Weight |
198.20 g/mol |
IUPAC Name |
3-[2-cyanoethyl(ethyl)phosphoryl]-2-methylpropanenitrile |
InChI |
InChI=1S/C9H15N2OP/c1-3-13(12,6-4-5-10)8-9(2)7-11/h9H,3-4,6,8H2,1-2H3 |
InChI Key |
CDNVGKZOIZHOBU-UHFFFAOYSA-N |
Canonical SMILES |
CCP(=O)(CCC#N)CC(C)C#N |
Origin of Product |
United States |
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